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Compound of Interest

Compound Name: Drospirenone 6-ene

Cat. No.: B195100 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Drospirenone (DRSP) is a synthetic progestin widely used in oral contraceptives and hormone

replacement therapies.[1] The manufacturing process and storage conditions can lead to the

formation of related substances and degradation products, which must be monitored and

controlled to ensure the safety and efficacy of the final drug product. This application note

provides a detailed protocol for the separation and quantification of Drospirenone and its

related substances using High-Performance Liquid Chromatography (HPLC), in accordance

with ICH guidelines.[2][3][4]

Quantitative Data Summary
The following tables summarize the chromatographic performance for the separation of

Drospirenone and its related substances based on various validated methods.

Table 1: HPLC Method Parameters for Drospirenone Analysis
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Parameter Method 1 Method 2 Method 3 Method 4

Stationary Phase
BDS Hypersil

C18
Nova-Pak CN

Agilent Zorbax

SB C18

Phenomenex

Luna C18

Mobile Phase
Acetonitrile:Wate

r (60:40 v/v)[2]

K2HPO4

(50mM):Acetonitr

ile (60:40 v/v),

pH 8.0[1][5]

A: Acetonitrile; B:

Acetonitrile:Wate

r (1:3 v/v)

(Gradient)[4][6]

Acetonitrile:Wate

r (60:40 v/v)[7]

Flow Rate 1.0 mL/min[2] 1.0 mL/min[1][5] 1.3 mL/min[4][6] 1.5 mL/min[7]

Detection

Wavelength
271 nm[2] 245 nm[1][5] 215 nm[4][6] 280 nm[7]

Column

Temperature
Ambient

Room

Temperature[1]

[5]

40°C[4][6] Ambient[7]

Table 2: System Suitability and Validation Parameters

Parameter Method 1 Method 2 Method 3 Method 4

Retention Time

(min)
~6.5[3] ~8.355[5] Not Specified

2.7 (DRSP), 5.3

(EE)[7]

Linearity Range

(µg/mL)
10-60[2] 5-60[1][5] 1.5-90[4][6]

80-400 (DRSP)

[7]

Correlation

Coefficient (r²)
0.999[2] >0.99 >0.99 0.997 (DRSP)[7]

Accuracy (%

Recovery)
99.06 - 100.78[3] 99-101[5] 80.0 - 120.0[8] Not Specified

Precision

(%RSD)
< 2.0[3] < 1.4[5] < 2.0 Not Specified

LOD (mg/mL) Not Specified Not Specified 0.017[9] Not Specified

LOQ (mg/mL) Not Specified Not Specified 0.052[9] Not Specified
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method for Separation of Drospirenone and Related
Substances
This protocol outlines a general method for the separation of Drospirenone and its impurities. It

is recommended to validate the method for its intended use.

1.1. Equipment and Materials

HPLC system with UV or PDA detector (e.g., JASCO Extrema IC-4000)[2]

C18 analytical column (e.g., BDS Hypersil C18)[2]

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (HPLC grade)

Drospirenone reference standard

Drospirenone tablets

1.2. Chromatographic Conditions

Mobile Phase: Acetonitrile:Water (60:40 v/v)[2]

Flow Rate: 1.0 mL/min[2]

Column Temperature: Ambient
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Detection Wavelength: 271 nm[2]

Injection Volume: 20 µL

1.3. Preparation of Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh 100.0 mg of Drospirenone

reference standard and transfer to a 100 mL volumetric flask. Dissolve in 40 mL of a 50:50

methanol:water mixture and make up to volume with water.[2]

Working Standard Solutions (10-60 µg/mL): Prepare a series of dilutions from the standard

stock solution to construct a calibration curve.[2]

Sample Stock Solution (1000 µg/mL): Weigh and powder 20 Drospirenone tablets to

determine the average weight. Weigh an amount of powder equivalent to 10 mg of

Drospirenone into a 10 mL volumetric flask. Add a 50:50 methanol:water diluent, sonicate for

1.5 hours to dissolve, and make up to volume with the diluent. Filter through a 0.45 µm filter.

[2]

Sample Working Solution (100 µg/mL): Dilute 1 mL of the filtered sample stock solution to 10

mL with the diluent.[2]

1.4. Analysis Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the blank (diluent) to ensure no interfering peaks are present.

Inject the standard solutions to generate a calibration curve.

Inject the sample solution.

Identify and quantify the impurities based on their retention times relative to the main

Drospirenone peak.

Forced Degradation Studies Protocol
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Forced degradation studies are essential to demonstrate the stability-indicating nature of the

analytical method.[10]

2.1. Preparation of Stock Solution Prepare a stock solution of Drospirenone in methanol at a

concentration of 1 mg/mL.

2.2. Stress Conditions

Acidic Degradation: Mix 1 mL of the stock solution with 1 mL of 1N HCl and reflux at 80°C for

1 hour. Cool and neutralize with 1N NaOH.[11]

Alkaline Degradation: Mix 1 mL of the stock solution with 1 mL of 1N NaOH and reflux at

80°C for 1 hour. Cool and neutralize with 1N HCl.[10] Drospirenone is highly labile in basic

conditions.[1]

Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2 and heat at

80°C for 1 hour in the dark.[11]

Thermal Degradation: Expose the solid drug powder to heat (e.g., 80°C) for a specified

period.

Photolytic Degradation: Expose the drug solution to UV light.

2.3. Analysis Dilute the stressed samples to a suitable concentration (e.g., 300 µg/mL) with the

mobile phase and analyze by HPLC as described in Protocol 1.[11] Compare the

chromatograms of the stressed samples with that of an unstressed sample to identify and

quantify the degradation products.
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Caption: Experimental workflow for the chromatographic separation of Drospirenone.
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Caption: Relationship between Drospirenone and its related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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